Cas no 2090234-89-0 (2-(1H-imidazol-1-yl)cyclopentan-1-one)

• Product Name: 2-(1H-imidazol-1-yl)cyclopentan-1-one
• CAS No: 2090234-89-0
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5239896
• Update Time: 2025-10-29

2-(1H-imidazol-1-yl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(1H-imidazol-1-yl)-
• 2-(1H-imidazol-1-yl)cyclopentan-1-one

• Inchi： 1S/C8H10N2O/c11-8-3-1-2-7(8)10-5-4-9-6-10/h4-7H,1-3H2
• InChI Key： XTYJTFKROKRZNJ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC1N1C=NC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1H-imidazol-1-yl)cyclopentan-1-one

Introduction to 2-(1H-imidazol-1-yl)cyclopentan-1-one (CAS No. 2090234-89-0)

2-(1H-imidazol-1-yl)cyclopentan-1-one, identified by its Chemical Abstracts Service (CAS) number 2090234-89-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentanone core linked to an imidazole moiety, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and development.

The compound's structural composition, combining the stability of the cyclopentanone ring with the bioactive properties of the imidazole group, makes it an intriguing subject for synthetic chemists and biologists. The imidazole ring, known for its presence in numerous biologically active molecules such as histamine and certain antifungal agents, contributes to the potential pharmacological activity of this compound. Meanwhile, the cyclopentanone backbone provides a rigid scaffold that can be modified to enhance binding affinity and selectivity in target enzymes or receptors.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and synthetic versatility. Among these, imidazole-containing derivatives have been extensively studied for their roles in modulating various cellular processes. The presence of the 1H-imidazol-1-yl substituent in 2-(1H-imidazol-1-yl)cyclopentan-1-one suggests that it may interact with biological targets in ways that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopentanone ring can serve as a hinge region, allowing for conformational flexibility that is crucial for effective binding to biological targets. Additionally, the imidazole group can be functionalized in multiple ways, enabling the creation of libraries of derivatives with tailored properties. This flexibility has made 2-(1H-imidazol-1-yl)cyclopentan-1-one a subject of interest in high-throughput screening campaigns aimed at identifying novel bioactive molecules.

Recent advancements in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling techniques, combined with virtual screening methods, have allowed researchers to predict the binding modes of 2-(1H-imidazol-1-yl)cyclopentan-1-one to various protein targets. These studies have revealed potential interactions with enzymes involved in metabolic pathways, suggesting that this compound might have applications in treating metabolic disorders.

Moreover, the synthesis of 2-(1H-imidazol-1-yl)cyclopentan-1-one has been optimized through several innovative approaches, improving yield and purity. Transition metal-catalyzed reactions have played a crucial role in constructing the cyclopentanone ring and incorporating the imidazole moiety efficiently. These synthetic advancements not only facilitate laboratory-scale production but also pave the way for large-scale manufacturing if industrial applications are pursued.

The pharmacological profile of 2-(1H-imidazol-1-yl)cyclopentan-1-one is still under investigation, but preliminary studies suggest promising activities. For instance, its ability to modulate ion channels or receptors could make it relevant in treating neurological disorders. Additionally, its interaction with enzymes involved in inflammation pathways might position it as a candidate for anti-inflammatory therapies.

In conclusion, 2-(1H-imidazol-1-yl)cyclopentan-1-one (CAS No. 2090234-89-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and bioactivity make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications and synthetic strategies for this molecule, its importance in medicinal chemistry is likely to grow further.